Cas no 2229185-62-8 (2-1-(2-aminoethyl)cyclopropyl-6-chlorophenol)

• Product Name: 2-1-(2-aminoethyl)cyclopropyl-6-chlorophenol
• CAS No: 2229185-62-8
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 6335265
• PubChem ID: 165740193
• Update Time: 2025-10-22

2-1-(2-aminoethyl)cyclopropyl-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-aminoethyl)cyclopropyl-6-chlorophenol
• EN300-1997295
• 2-[1-(2-aminoethyl)cyclopropyl]-6-chlorophenol
• 2229185-62-8

• Inchi： 1S/C11H14ClNO/c12-9-3-1-2-8(10(9)14)11(4-5-11)6-7-13/h1-3,14H,4-7,13H2
• InChI Key： URJCIZIBYOAIKE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C1(CCN)CC1

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(2-aminoethyl)cyclopropyl-6-chlorophenol

Comprehensive Overview of 2-1-(2-aminoethyl)cyclopropyl-6-chlorophenol (CAS No. 2229185-62-8): Properties, Applications, and Research Insights

In the realm of specialized organic compounds, 2-1-(2-aminoethyl)cyclopropyl-6-chlorophenol (CAS No. 2229185-62-8) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a cyclopropyl ring fused with an aminoethyl side chain and a chlorophenol moiety, represents a fascinating subject for researchers in medicinal chemistry, material science, and agrochemical development. Its molecular architecture combines rigidity from the cyclopropyl group with reactivity imparted by the amino and chloro functional groups, making it a versatile intermediate for synthetic transformations.

The growing interest in 2-1-(2-aminoethyl)cyclopropyl-6-chlorophenol aligns with current trends in green chemistry and sustainable synthesis. Researchers are actively exploring its role in catalytic processes and as a building block for biodegradable materials, addressing global concerns about environmental impact. Recent studies highlight its potential in pharmaceutical intermediates, particularly in the design of novel small-molecule therapeutics targeting metabolic disorders—a hot topic in drug discovery forums and academic publications.

From a structural perspective, the chlorophenol segment of this compound offers distinct electronic properties that influence its reactivity in cross-coupling reactions, a frequently searched topic in organic synthesis databases. The presence of both amino and hydroxyl groups enables diverse chelation behaviors, relevant to researchers investigating metal-organic frameworks (MOFs)—a trending subject in materials science. Computational chemistry studies on similar compounds suggest potential applications in molecular recognition systems, though specific data for CAS 2229185-62-8 remains an active area of investigation.

Analytical characterization of 2-1-(2-aminoethyl)cyclopropyl-6-chlorophenol typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular emphasis on the stereochemical implications of its cyclopropyl ring. These methods are frequently queried in scientific search engines by synthetic chemists optimizing purification protocols. Stability studies indicate that proper storage conditions—often discussed in chemical handling forums—are crucial for maintaining the integrity of both the amino and phenolic functionalities.

In industrial contexts, this compound's derivatives are being evaluated for specialty polymer applications, coinciding with market demands for high-performance materials. Patent literature reveals growing interest in its use for UV-stabilizers and antioxidant additives, topics ranking high in material science search queries. However, commercial-scale production requires further optimization of atom-efficient synthesis routes—a key focus area in modern process chemistry.

The safety profile of 2-1-(2-aminoethyl)cyclopropyl-6-chlorophenol remains under systematic evaluation, with particular attention to its biodegradation pathways—a subject of increasing regulatory importance. Environmental fate studies, often searched in relation to REACH compliance, suggest that the chlorophenol moiety warrants careful assessment, though the compound's overall eco-toxicity appears comparable to similar aromatic amines used in research settings.

Looking ahead, the scientific community anticipates expanded applications for CAS 2229185-62-8 in catalysis and materials engineering, with particular interest in its potential for asymmetric synthesis—a perennial hot topic in chemistry literature. Ongoing research aims to elucidate its structure-activity relationships, especially regarding the conformational effects of the cyclopropyl spacer on molecular interactions. These investigations align with broader trends in precision chemistry and molecular design, areas generating substantial academic and industrial interest.